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Introduction

Yttrium (1) iodide, with the chemical formula Yls, is an inorganic binary compound composed
of yttrium and iodine.[1] It manifests as a white to yellowish, hygroscopic crystalline solid or
flakes.[2][3][4] This rare earth metal halide is of significant interest to the scientific community,
primarily for its role as a key precursor in the synthesis of advanced materials.[2] Its
applications span from the production of high-temperature superconductors to the development
of novel scintillators and specialty ceramics.[2][5][6] This guide provides an in-depth overview
of the crystal structure, physicochemical properties, synthesis protocols, and applications of
yttrium iodide, tailored for researchers, scientists, and professionals in drug development.

Crystal Structure and Properties

Yttrium iodide's material properties are fundamentally dictated by its crystal structure. It is
isostructural with bismuth triiodide (Bils), adopting a layered crystal lattice.[1][7]

Crystal Structure

Yttrium iodide crystallizes in the trigonal crystal system with the R-3 space group.[2] The
structure consists of a hexagonally closest-packed arrangement of iodide (17) ions. The smaller
yttrium (Y3+) cations occupy two-thirds of the octahedral voids between every other layer of

iodide ions.[7]
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This arrangement results in the formation of Yle octahedra, which serve as the fundamental
building blocks of the crystal.[2] These octahedra share edges to form two-dimensional slabs.
[7] The coordination geometry around each yttrium ion is a distorted octahedron, with Y-I bond
lengths of approximately 3.05 A.[2] This layered structure is a key characteristic, influencing the
material's physical and chemical behaviors.

Crystal Structure Legend
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Fig 1: Simplified coordination of Y3* in the Yls octahedron.

Physicochemical Properties

Yttrium iodide is a hygroscopic compound, meaning it readily absorbs moisture from the air.[5]
It is soluble in water, ethanol, and acetone, but only slightly soluble in diethyl ether.[1][5][6] It
should be stored in a tightly sealed container under an inert atmosphere to prevent
degradation.[5][8]

Table 1: Physical and Chemical Properties of Yttrium (l1l) lodide
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Property Value References

Chemical Formula Yls [51[9][10]

Molar Mass 469.62 g/mol [519][11]

Appearance White, yellowish, or colorless 1]
crystals/flakes

Melting Point 997 - 1004 °C [5][6][12]

Boiling Point 1310 °C [1]

Density 4.59 g/cm?3 [5]

Crystal System Trigonal [2]

CAS Number 13470-38-7 [5][9][10]

Soluble in water, ethanol,
Solubility acetone. Slightly soluble in [11[5]16]
ether.

| Sensitivity | Hygroscopic |[3][5] |

Synthesis and Experimental Protocols

High-purity yttrium iodide can be synthesized through several methods. The choice of method
often depends on the desired purity, scale, and available starting materials.

Synthesis from Yttrium Oxide and Ammonium lodide

A common laboratory-scale method involves the reaction of yttrium oxide (Y20s3) with
ammonium iodide (NHa4l) at elevated temperatures.[1][2]

Reaction: Y203 + 6 NHal — 2 YIz + 6 NHs + 3 H20[1][2]
Experimental Protocol:

e Mixing: Thoroughly mix stoichiometric amounts of high-purity yttrium oxide powder and
ammonium iodide in a crucible (e.g., quartz or alumina).
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e Heating: Place the crucible in a tube furnace under an inert atmosphere (e.g., argon) to
prevent oxidation.

e Reaction Ramp: Gradually heat the mixture. The reaction proceeds as the temperature
increases, leading to the evolution of ammonia gas and water vapor, which are carried away
by the inert gas flow.

o Final Product: After the reaction is complete, the remaining product is anhydrous yttrium
iodide.

Purification (Optional): For single-crystal growth or higher purity, the crude Yls can be purified
via high-vacuum sublimation at approximately 1213 K (940 °C).[7]

Yttrium Oxide (Y203) Yitrium Todide (Y13) Vacuum S}lbhmauon

. (Optional)

Mix Reactants pleagiy

Inert Atmosphere —
Ammonium Iodide (NH4I) Byproducts (NHs, H20)

Click to download full resolution via product page

Fig 2: Workflow for the synthesis of YIs from yttrium oxide.

Other Synthesis Methods

» Direct Combination: This method involves heating elemental yttrium metal and iodine in an
inert atmosphere or vacuum-sealed tube.[1][2]

o Reaction:2Y + 312 - 2 YI3[1][2]

o Acid-Base Reaction: Yttrium iodide can also be prepared by reacting yttrium oxide or
yttrium hydroxide with hydroiodic acid (HI).[1][2]

o Reaction: Y203 + 6 HI —» 2 YIs + 3 H20[1]

Key Applications
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Yttrium iodide's primary value lies in its utility as a precursor for other functional materials.

» High-Temperature Superconductors: Yls is a crucial starting material for the synthesis of
Yttrium Barium Copper Oxide (YBCO), a well-known high-temperature superconductor.[2]
[10] Its use can facilitate lower-temperature preparation routes for these complex ceramic
materials.[2][6]

 Scintillation Crystals: Cerium-doped yttrium iodide (Y13:Ce3*) is a promising new scintillator
material with excellent properties for radiation detection.[5]

o Materials Science Research: It is used in the solid-state synthesis of novel rare earth metal
halide compounds with unique crystal structures and properties.[6][13]

o Other Potential Uses: Research has explored its use in phosphors for lighting and displays,
as a medium in solid-state lasers, and in the production of advanced ceramics.[2][6] There is
also potential for Yls to serve as a precursor for yttrium radioisotopes used in nuclear
medicine and targeted cancer therapies.[2][14]

YBCO Superconductors
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Fig 3: Logical pathway of YIs as a precursor to its applications.

Safety and Handling

Yttrium iodide is considered an irritant and requires careful handling to minimize exposure.[8]
[11] It is classified as a substance with limited evidence of being a carcinogenic effect and may
cause sensitization by inhalation or skin contact.[6]

Table 2: GHS Hazard and Precautionary Information

Classification Code Description References

May cause an
Hazard Statements H317 allergic skin [9][15]
reaction.

May cause allergy or

asthma symptoms or
H334 NP =) | K]
breathing difficulties if

inhaled.
Suspected of causing
H351 [9][15]
cancer.
Precautionary ] ]
P261 Avoid breathing dust. [8][15]
Statements

Wear protective
gloves/protective

P280 clothing/eye [8]
protection/face

protection.

IF ON SKIN: Wash
P302 + P352 with plenty of soap [9]
and water.

| | P308 + P313 | IF exposed or concerned: Get medical advice/attention. |[9] |

Handling Recommendations:

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b081195?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35744~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:30:46~~Yttrium(III
https://pubchem.ncbi.nlm.nih.gov/compound/Yttrium-Iodide
https://www.chembk.com/en/chem/YTTRIUM%20IODIDE
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.eforu-chemical.com/yttrium-y/19496.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.eforu-chemical.com/yttrium-y/19496.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.eforu-chemical.com/yttrium-y/19496.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35744~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:30:46~~Yttrium(III
https://www.eforu-chemical.com/yttrium-y/19496.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35744~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:30:46~~Yttrium(III
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.sigmaaldrich.com/TW/zh/product/aldrich/413011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Ventilation: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhaling
dust.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or
goggles, chemical-resistant gloves, and a lab coat.[6][9] A dust mask (e.g., N95) is
recommended when handling the powder.[9]

o Storage: Store in a cool, dry, well-ventilated place, away from incompatible materials like
strong oxidizing agents.[8][12] The container should be tightly closed and preferably stored
under an inert atmosphere due to its hygroscopic nature.[8]

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.[8][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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